![molecular formula C15H9N B1252910 Indeno[1,2-b]indole CAS No. 248-59-9](/img/structure/B1252910.png)
Indeno[1,2-b]indole
Cat. No. B1252910
:
248-59-9
M. Wt: 203.24 g/mol
InChI Key: DOZCTPAUYJQGBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06995216B2
Procedure details
A mixture of 1-indanone (30.6 g, 232 mmol) and p-tolylhydrazine hydrochloride (37.0 g, 233 mmol) in EtOH (350 mL) and aqueous HCl (12 N, 18 mL) are heated to reflux for 90 min. The mixture is cooled and filtered, and the solid is washed with EtOH (600 mL) followed by 20% aqueous EtOH (400 mL) and finally hexanes (200 mL). The off-white solid is dried under vacuum (36.5 g, 72%).
Identifiers
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REACTION_CXSMILES
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[C:1]1(=O)[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH2:3][CH2:2]1.Cl.[C:12]1(C)[CH:17]=[CH:16][C:15]([NH:18]N)=[CH:14][CH:13]=1>CCO.Cl>[CH:5]1[CH:6]=[CH:7][CH:8]=[C:9]2[C:4]=1[CH:3]=[C:2]1[C:16]3[CH:17]=[CH:12][CH:13]=[CH:14][C:15]=3[N:18]=[C:1]12 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
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30.6 g
|
|
Type
|
reactant
|
|
Smiles
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C1(CCC2=CC=CC=C12)=O
|
|
Name
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|
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Quantity
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37 g
|
|
Type
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reactant
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Smiles
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Cl.C1(=CC=C(C=C1)NN)C
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|
Name
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|
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Quantity
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350 mL
|
|
Type
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solvent
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Smiles
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CCO
|
|
Name
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|
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Quantity
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18 mL
|
|
Type
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solvent
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Smiles
|
Cl
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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are heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to reflux for 90 min
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Duration
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90 min
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture is cooled
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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WASH
|
Type
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WASH
|
|
Details
|
the solid is washed with EtOH (600 mL)
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The off-white solid is dried under vacuum (36.5 g, 72%)
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Outcomes
Product
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Name
|
|
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Type
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|
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Smiles
|
C1=C2C=C3C(=NC=4C=CC=CC34)C2=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
